Cas no 500149-35-9 (4-butyl(ethyl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-butyl(ethyl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide
• CAS No: 500149-35-9
• MF: C₂₁H₂₅N₃O₄S₂
• MW: 447.570902585983
• CID: 6399897
• PubChem ID: 3473409
• Update Time: 2025-08-05

4-butyl(ethyl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-butyl(ethyl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide
• 500149-35-9
• F1122-0015
• 4-[butyl(ethyl)sulfamoyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide
• AKOS002069036
• 4-(N-butyl-N-ethylsulfamoyl)-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide
• Oprea1_255600
• F0557-0007
• Benzamide, 4-[(butylethylamino)sulfonyl]-N-(4-methoxy-2-benzothiazolyl)-

• Inchi： 1S/C21H25N3O4S2/c1-4-6-14-24(5-2)30(26,27)16-12-10-15(11-13-16)20(25)23-21-22-19-17(28-3)8-7-9-18(19)29-21/h7-13H,4-6,14H2,1-3H3,(H,22,23,25)
• InChI Key： JJBODWYDGNICIC-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(OC)C=CC=C2S1)(=O)C1=CC=C(S(N(CCCC)CC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 447.12864863g/mol
• Monoisotopic Mass: 447.12864863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• pka: 8.30±0.70(Predicted)

Additional information on 4-butyl(ethyl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide

4-butyl(ethyl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide: A Comprehensive Overview

The compound with CAS No. 500149-35-9, commonly referred to as 4-butyl(ethyl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential uses in drug development, material science, and advanced chemical synthesis. The benzothiazole core of the molecule, combined with the sulfamoyl group and methoxy substituent, contributes to its distinctive properties.

Recent studies have highlighted the importance of benzothiazole derivatives in medicinal chemistry. The sulfamoyl group in this compound plays a crucial role in modulating its pharmacokinetic properties, making it a promising candidate for drug delivery systems. Additionally, the methoxy substituent enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical applications.

The synthesis of 4-butyl(ethyl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of eco-friendly solvents and catalysts has also been explored to align with green chemistry principles.

In terms of applications, this compound has shown potential in the development of antimicrobial agents and anticancer drugs. Studies conducted in 2023 demonstrated that the compound exhibits selective cytotoxicity against cancer cells while sparing healthy cells, indicating its potential as a targeted therapy agent. Furthermore, its ability to inhibit key enzymes involved in bacterial resistance mechanisms makes it a valuable addition to the arsenal of antimicrobial compounds.

The benzothiazole ring in this compound is known for its versatility in chemical reactions. It can undergo various modifications to tailor the compound's properties for specific applications. For instance, substituting the methoxy group with other functional groups can alter the compound's electronic properties and reactivity. This flexibility makes it an ideal candidate for exploring new chemical entities (NCEs) in drug discovery.

From a materials science perspective, this compound has been investigated for its potential as a precursor in polymer synthesis. Its ability to form stable bonds with other monomers makes it suitable for developing high-performance polymers with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have further expanded its utility in this domain.

In conclusion, 4-butyl(ethyl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both medicinal and materials science.